Cas no 160518-43-4 (Phenol,4-bromo-2-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-, hydrochloride (1:1))

• Product Name: Phenol,4-bromo-2-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-, hydrochloride (1:1)
• CAS No: 160518-43-4
• MF: C₁₁H₁₀BrClN₂OS
• MW: 333.631899356842
• CID: 153299
• PubChem ID: 3074656
• Update Time: 2025-04-19

Phenol,4-bromo-2-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-bromo-2-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-, hydrochloride (1:1)
• 4-bromo-2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-3-yl)phenol,hydrochloride
• 3-((2-Hydroxy-5-bromo)phenyl)-5,6-dihydroimidazo(2,1-b)thiazole hydrochloride
• 4-Bromo-2-(5,6-dihydroimidazo(2,1-b)thiazol-3-yl)phenol monohydrochloride
• hydrogen chloride - 4-bromo-2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-3-yl)phenol (1:1:1)
• Phenol, 4-bromo-2-(5,6-dihydroimidazo(2,1-b)thiazol-3-yl)-, monohydrochloride
• 4-bromo-2-(4-thia-1,6-diazabicyclo[3.3.0]octa-2,5-dien-2-yl)phenol hyd rochloride
• 4-bromo-2-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-3-yl)phenol;hydrochloride
• CHEMBL1594432
• 160518-43-4
• SMR000039048
• DTXSID10166909
• 4-bromo-2-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)phenol hydrochloride
• MLS000038163
• AKOS030507024

• Inchi： 1S/C11H9BrN2OS.ClH/c12-7-1-2-10(15)8(5-7)9-6-16-11-13-3-4-14(9)11;/h1-2,5-6,15H,3-4H2;1H
• InChI Key： TXRHDKCVBACQFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1=CSC2=NCCN12)O.Cl

Computed Properties

• Exact Mass: 331.9387
• Monoisotopic Mass: 331.93857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 35.83